Cas no 890595-09-2 (3-(azepane-1-sulfonyl)-4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide)

• Product Name: 3-(azepane-1-sulfonyl)-4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide
• CAS No: 890595-09-2
• MF: C₂₃H₂₆N₄O₄S₂
• MW: 486.606942653656
• CID: 5439533
• Update Time: 2025-07-09

3-(azepane-1-sulfonyl)-4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-ylsulfonyl)-4-methyl-N-[2-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• 3-(azepane-1-sulfonyl)-4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide

• Inchi： 1S/C23H26N4O4S2/c1-16-11-12-17(15-20(16)33(29,30)27-13-7-3-4-8-14-27)21(28)24-19-10-6-5-9-18(19)22-25-26-23(31-22)32-2/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3,(H,24,28)
• InChI Key： GJGMQJXMDBXLPZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NN=C(SC)O1)(=O)C1=CC=C(C)C(S(N2CCCCCC2)(=O)=O)=C1

Additional information on 3-(azepane-1-sulfonyl)-4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide

3-(Azepane-1-Sulfonyl)-4-Methyl-N-{2-[5-(Methylsulfanyl)-1,3,4-Oxadiazol-2-yl]Phenyl}Benzamide: A Comprehensive Overview

The compound with CAS No 890595-09-2, named 3-(azepane-1-sulfonyl)-4-methyl-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonyl azepane group and a substituted oxadiazole moiety. The integration of these functional groups suggests potential applications in drug development, particularly in targeting specific biological pathways.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and receptor binding. The azepane ring system, a seven-membered cyclic amine, contributes to the molecule's stability and bioavailability. The sulfonyl group attached to the azepane ring further enhances its ability to interact with biological targets, making it a promising candidate for therapeutic interventions.

The oxadiazole moiety present in this compound is known for its versatility in medicinal chemistry. Its ability to act as a bioisostere or to enhance drug-target interactions has been well-documented. In this compound, the oxadiazole ring is substituted with a methylsulfanyl group at the 5-position, which may influence its electronic properties and reactivity. This substitution could play a critical role in optimizing the compound's pharmacokinetic profile.

Research into this compound has focused on its potential as an inhibitor of certain kinases and proteases. For instance, studies have shown that 3-(azepane-1-sulfonyl)-4-methyl-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide exhibits selective inhibition against specific enzymes involved in inflammatory pathways. This selectivity suggests that it could be developed into a novel anti-inflammatory agent with reduced off-target effects.

In addition to its enzymatic activity, this compound has demonstrated promising results in preclinical models of cancer. The benzamide core of the molecule is known to interact with histone deacetylases (HDACs), which are key players in epigenetic regulation. By inhibiting HDACs, this compound may induce tumor cell differentiation and apoptosis, offering a potential avenue for cancer therapy.

The synthesis of 3-(azepane-1-sulfonyl)-4-methyl-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azepane ring through cyclocondensation reactions and the subsequent introduction of the sulfonyl group via sulfonamidation. The incorporation of the oxadiazole moiety requires careful control over reaction conditions to ensure optimal yields and stereochemical outcomes.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and purity, which are critical for ensuring reproducibility in biological assays.

In terms of pharmacokinetics, studies have shown that 3-(azepane-1-sulfonyl)-4-methyl-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for oral administration and systemic delivery.

Toxicological evaluations have also been conducted to assess the safety profile of this compound. Initial findings indicate that it has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully characterize its toxicity profile.

In conclusion, 3-(azepane-1-sulfonyl)-4-methyl-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for drug development efforts targeting various therapeutic areas.